Cas no 79700-75-7 (Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-)
79700-75-7 structure
Product Name:Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-
CAS No:79700-75-7
MF:C19H33NO2
MW:307.470825910568
CID:571646
PubChem ID:3061733
Update Time:2025-04-19
Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-
- Pyrrolidine, 1-(1-((1-ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl) -
- 1-[1-(1-ethynylcyclohexyl)oxy-3-(2-methylpropoxy)propan-2-yl]pyrrolidine
- 79700-75-7
- 1-{1-[(1-ETHYNYLCYCLOHEXYL)OXY]-3-(2-METHYLPROPOXY)PROPAN-2-YL}PYRROLIDINE
- 1-(1-((1-Ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl)pyrrolidine
- Pyrrolidine, 1-(1-((1-ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl)-
- DTXSID501000676
-
- Inchi: 1S/C19H33NO2/c1-4-19(10-6-5-7-11-19)22-16-18(15-21-14-17(2)3)20-12-8-9-13-20/h1,17-18H,5-16H2,2-3H3
- InChI Key: RVXKHDFKTKLNPY-UHFFFAOYSA-N
- SMILES: O(CC(COCC(C)C)N1CCCC1)C1(C#C)CCCCC1
Computed Properties
- Exact Mass: 307.251129
- Monoisotopic Mass: 307.251129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7
- XLogP3: 3.6
Experimental Properties
- Density: 0.99
- Boiling Point: 385.8°C at 760 mmHg
- Flash Point: 103.6°C
- Refractive Index: 1.501
Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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